2,3-Dichloro-5-ethylthiopyridine

• Molecular Formula: C7H7Cl2NS
• Molecular Weight: 208.11 g/mol
• IUPAC Name: 2,3-dichloro-5-ethylsulfanylpyridine
• InChI: InChI=1S/C7H7Cl2NS/c1-2-11-5-3-6(8)7(9)10-4-5/h3-4H,2H2,1H3
• InChI Key: JOHAPTKVNIVCFM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=C(N=C1)Cl)Cl

Description

2,3-Dichloro-5-ethylthiopyridine is a useful research compound. Its molecular formula is C7H7Cl2NS and its molecular weight is 208.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

24.45 g (0.15 mol) of 3-amino-5,6-dichloropyridine in 280 ml of methylene chloride were reacted with 36.6 g (0.3 mol) of diethyl disulfide and 23.2 g (0.225 mol) of tert-butyl nitrite in 130 ml of methylene chloride by a method similar to Example 1, Precursor α. After working up and subsequently washing the crude product with ethanol, 13.3 g of product of value were obtained.